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Compound of Interest

Compound Name: CCK (27-33)

Cat. No.: B1460154 Get Quote

Technical Support Center: Addressing Solubility
of Non-sulfated CCK (27-33)
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address solubility challenges with non-sulfated cholecystokinin (CCK) (27-33) in

aqueous buffers.

Frequently Asked Questions (FAQs)
Q1: Why is my non-sulfated CCK (27-33) peptide difficult to dissolve in aqueous buffers like

PBS?

A1: Non-sulfated CCK (27-33) is a hydrophobic peptide due to its amino acid composition,

which includes several non-polar residues. Peptides with high hydrophobicity have limited

solubility in aqueous solutions.[1][2] The lyophilized powder is not readily soluble in water or

standard physiological buffers.[3]

Q2: What is the recommended initial solvent for dissolving non-sulfated CCK (27-33)?

A2: The recommended initial solvent is a high-purity organic solvent. Dimethyl sulfoxide

(DMSO) is the most common and effective choice for creating a concentrated stock solution.[3]

[4] Other potential organic solvents include dimethylformamide (DMF) or acetonitrile (ACN).[5]
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One supplier suggests that a similar peptide, non-sulfated CCK Octapeptide, is soluble in 10%

acetonitrile in sterile water.[6]

Q3: My peptide contains methionine. Are there any special considerations when using DMSO?

A3: Yes, peptides containing methionine (Met), as non-sulfated CCK (27-33) does, are

susceptible to oxidation by DMSO. While DMSO is an excellent solvent, for sensitive assays, it

is advisable to use freshly opened, high-purity, anhydrous DMSO and to prepare solutions

fresh. For long-term storage, preparing aliquots of the DMSO stock solution and storing them at

-20°C or -80°C can minimize oxidation.

Q4: After dissolving in DMSO, my peptide precipitates when I dilute it with my aqueous buffer.

What should I do?

A4: This is a common issue when diluting a hydrophobic peptide from an organic stock into an

aqueous buffer. Here are several troubleshooting steps:

Slow Dilution: Add the aqueous buffer to the DMSO stock solution very slowly, drop-by-drop,

while vortexing or stirring gently. This prevents the peptide from crashing out of solution due

to a sudden change in solvent polarity.

Lower the Final Concentration: The final concentration of the peptide in the aqueous buffer

may be above its solubility limit. Try preparing a more dilute final solution.

Increase Co-solvent Concentration: If your experimental assay allows, increasing the final

percentage of DMSO in your working solution can help maintain solubility. However, always

check the tolerance of your assay for organic solvents.

Use of Surfactants: In some cases, adding a small amount of a non-ionic surfactant like

Tween-80 or using a formulation with PEG300 can improve solubility and prevent

precipitation.[7]

Sonication: Brief sonication in a water bath can help to redissolve small amounts of

precipitate.[8]

Q5: How does the presence of trifluoroacetic acid (TFA) salt in my peptide preparation affect

solubility?
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A5: TFA is often used in the final purification step of peptide synthesis and remains as a

counterion in the lyophilized powder. TFA salts can sometimes enhance the solubility of

peptides in aqueous solutions.[9] If you are experiencing solubility issues, it is worth checking

the salt form of your peptide.

Solubility and Reconstitution Protocols
Data Presentation: Solubility Summary

Solvent/Buffer Solubility Remarks

Formic Acid 1 mg/mL[10]

Useful for initial solubilization

for non-biological assays like

HPLC.

Water Insoluble[3]
Direct dissolution in water is

not recommended.

DMSO
≥ 100 mg/mL (for similar

peptide)[11]

Recommended for preparing

concentrated stock solutions.

10% Acetonitrile in H2O Soluble (for similar peptide)[6]
An alternative to DMSO for

initial solubilization.

PBS (pH 7.4) Poor

Direct dissolution is unlikely.

Requires a co-solvent like

DMSO.

Experimental Protocol: Reconstitution of Non-sulfated
CCK (27-33)
This protocol outlines the recommended procedure for solubilizing lyophilized non-sulfated

CCK (27-33) for use in biological assays.

Materials:

Lyophilized non-sulfated CCK (27-33) peptide

High-purity, anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile aqueous buffer (e.g., Phosphate Buffered Saline (PBS), pH 7.4)

Sterile, low-protein-binding microcentrifuge tubes

Pipettors and sterile, low-retention pipette tips

Vortex mixer

Procedure:

Peptide Handling: Before opening, centrifuge the vial of lyophilized peptide at a low speed

(e.g., 1000 x g for 1 minute) to ensure all the powder is at the bottom of the vial.

Preparation of Concentrated Stock Solution:

Carefully open the vial and add the required volume of DMSO to achieve a high

concentration stock solution (e.g., 10 mM or as desired). The volume of DMSO should be

sufficient to fully dissolve the peptide. For example, for 1 mg of peptide (MW: 948.1 g/mol

), adding 105.5 µL of DMSO will yield a 10 mM stock solution.

Recap the vial and vortex gently until the peptide is completely dissolved. A clear solution

should be observed.

Preparation of Working Solution:

To prepare your final working solution, slowly add the desired aqueous buffer to the DMSO

stock solution drop-by-drop while gently vortexing. For instance, to prepare a 100 µM

working solution from a 10 mM stock, you would perform a 1:100 dilution.

Crucial Step: It is important to add the buffer to the DMSO stock and not the other way

around to minimize the risk of precipitation.

Final Check and Storage:

After dilution, visually inspect the solution for any signs of precipitation. If the solution is

cloudy, refer to the troubleshooting guide.
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For short-term storage (1-2 days), the aqueous working solution can be kept at 4°C. For

longer-term storage, it is recommended to aliquot the DMSO stock solution and store it at

-20°C or -80°C to avoid repeated freeze-thaw cycles.

Signaling Pathways and Biological Interactions
Non-sulfated CCK (27-33) primarily exerts its biological effects through the Cholecystokinin B

(CCK2) receptor.[12][13] It also exhibits interactions with the opioid system.[10][14]

CCK2 Receptor Signaling Pathway
Activation of the G-protein coupled CCK2 receptor by non-sulfated CCK (27-33) can trigger

multiple downstream signaling cascades.
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CCK2 Receptor Signaling Cascade

Interaction with Opioid System
Non-sulfated CCK (27-33) has been shown to interact with the opioid system, often acting as

an anti-opioid peptide. It can inhibit the binding of naloxone, a non-selective opioid antagonist,

to opioid receptors.[10][14] Specifically, CCK peptides have been found to antagonize the

analgesic effects mediated by mu- and kappa-opioid receptors.[15] This interaction is complex
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and appears to be mediated, at least in part, through CCK2 receptors, which can modulate the

activity of opioid receptor signaling.[16]

Visualized Workflows and Guides
Experimental Workflow: Peptide Solubilization
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Recommended Solubilization Workflow
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Troubleshooting Logic for Precipitation Issues

Problem: Peptide precipitates
upon dilution in aqueous buffer

Was the dilution performed by
slowly adding buffer to the

DMSO stock with vortexing?

Yes No

Is the final peptide
concentration high?

Solution: Re-prepare the solution
using the correct slow dilution technique.

Yes No

Solution: Lower the final peptide
concentration in the working solution.

Does your assay tolerate a
higher percentage of co-solvent?

Yes No

Solution: Increase the final percentage
of DMSO in your working solution.

Consider alternative solubilization aids
like surfactants (e.g., Tween-80) if

compatible with your assay.
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Decision Tree for Troubleshooting Precipitation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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